Cas no 96826-17-4 (Phenol,4,4'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[3-fluoro- (9CI))

Phenol,4,4'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[3-fluoro- (9CI) structure
96826-17-4 structure
Product Name:Phenol,4,4'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[3-fluoro- (9CI)
CAS No:96826-17-4
MF:C18H20F2O2
MW:306.347012519836
CID:807186
PubChem ID:124539
Update Time:2025-04-19

Phenol,4,4'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[3-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,3-bis(2-fluoro-4-hydroxyphenyl)-2,3-dimethylbutane
    • 3-fluoro-4-[3-(2-fluoro-4-hydroxyphenyl)-2,3-dimethylbutan-2-yl]phenol
    • Phenol, 4,4'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis(3-fluoro-
    • CHEMBL291241
    • BFHDB
    • ZINC00009687
    • 4,4'-(1,1,2,2-TETRAMETHYL-1,2-ETHANEDIYL)BIS(3-FLUOROPHENOL)
    • D-18954
    • 96826-17-4
    • UNII-7L9RW8L41M
    • 7L9RW8L41M
    • SCHEMBL10686527
    • DTXSID60242580
    • Phenol,4,4'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[3-fluoro- (9CI)
    • Inchi: 1S/C18H20F2O2/c1-17(2,13-7-5-11(21)9-15(13)19)18(3,4)14-8-6-12(22)10-16(14)20/h5-10,21-22H,1-4H3
    • InChI Key: IUTGISNYEDWTCS-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C(C)(C)C(C)(C)C1C=CC(=CC=1F)O)O

Computed Properties

  • Exact Mass: 306.143136
  • Monoisotopic Mass: 306.143136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 5.4

Experimental Properties

  • Density: 1.196
  • Boiling Point: 428.8°Cat760mmHg
  • Flash Point: 213.2°C
  • Refractive Index: 1.551
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